Cas no 57070-71-0 (4-Benzoylbenzene-1,2-diamine Hydrochloride)

• Product Name: 4-Benzoylbenzene-1,2-diamine Hydrochloride
• CAS No: 57070-71-0
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• MDL: MFCD00035481
• CID: 374777
• PubChem ID: 2723986
• Update Time: 2025-05-23

4-Benzoylbenzene-1,2-diamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,4-diaminophenyl)phenyl-, monohydrochloride (9CI)
• 3,4-DIAMINOBENZOPHENONE MONOHYDROCHLORIDE
• 3,4-diaminobenzophenone hydrochloride
• 3,4-DiaminobenzophenoneHCl
• 3,4-Diaminobenzophenon-hydrochlorid
• SB81062
• (3,4-Diaminophenyl)(phenyl)methanonehydrochloride
• 57070-71-0
• EINECS 260-541-5
• (3,4-diaminophenyl)-phenyl-methanone hydrochloride
• (3,4-Diaminophenyl)(phenyl)methanone hydrochloride
• NS00087322
• AKOS024319177
• A831302
• 4-benzoylbenzene-1,2-diamine hydrochloride
• EN300-20914
• FT-0640434
• (3,4-diaminophenyl)-phenylmethanone;hydrochloride
• 4-Benzoylbenzene-1,2-diamine Hydrochloride

• MDL： MFCD00035481
• Inchi： 1S/C13H12N2O.ClH/c14-11-7-6-10(8-12(11)15)13(16)9-4-2-1-3-5-9;/h1-8H,14-15H2;1H
• InChI Key： VNCHICMXBKDTOS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 248.07200
• Monoisotopic Mass: 248.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 69.1

Experimental Properties

• Color/Form: Not available
• Density: 1.233
• Melting Point: 210-215 °C
• Boiling Point: 440.7 °C at 760 mmHg
• Flash Point: 220.3 °C
• PSA: 69.11000
• LogP: 4.04640
• Solubility: Not available

4-Benzoylbenzene-1,2-diamine Hydrochloride Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Benzoylbenzene-1,2-diamine Hydrochloride

4-Benzoylbenzene-1,2-diamine Hydrochloride (CAS No. 57070-71-0)

The compound 4-Benzoylbenzene-1,2-diamine Hydrochloride (CAS No. 57070-71-0) is a significant molecule in the field of organic chemistry and materials science. This compound, also referred to as 4-benzoylphenylenediamine hydrochloride, has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and material characterization techniques have further highlighted its versatility and utility.

The molecular structure of 4-Benzoylbenzene-1,2-diamine Hydrochloride comprises a benzene ring substituted with a benzoyl group at the para position and two amino groups at the ortho positions. This arrangement imparts the molecule with both aromaticity and amine functionality, making it a valuable precursor in the synthesis of advanced materials such as polymers, dyes, and pharmaceutical intermediates. The hydrochloride form of the compound enhances its solubility in polar solvents, facilitating its use in various chemical reactions.

Recent studies have explored the application of 4-Benzoylbenzene-1,2-diamine Hydrochloride in the development of novel polymeric materials. Researchers have demonstrated that this compound can serve as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, its ability to form hydrogen bonds and engage in π-π interactions makes it an ideal candidate for creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In addition to its role in materials science, 4-Benzoylbenzene-1,2-diamine Hydrochloride has shown promise in the field of drug discovery. Its structural features make it a potential lead compound for designing bioactive molecules targeting specific therapeutic areas. Recent computational studies have highlighted its potential as a scaffold for developing inhibitors against enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of further exploring its pharmacological properties.

The synthesis of 4-Benzoylbenzene-1,2-diamine Hydrochloride typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent amination processes. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have made the compound more accessible for large-scale applications.

From an environmental perspective, understanding the fate and transport of 4-Benzoylbenzene-1,2-diamine Hydrochloride in natural systems is crucial for ensuring sustainable practices. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current green chemistry principles. Its low toxicity profile further supports its safe use in industrial settings.

In conclusion, 4-Benzoylbenzene-1,2-diamine Hydrochloride (CAS No. 57070-71-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key player in advancing modern materials science and drug discovery efforts.